Cas no 70639-65-5 (1-methyl-2-oxoadenosine)

• Product Name: 1-methyl-2-oxoadenosine
• CAS No: 70639-65-5
• MF: C₁₁H₁₅N₅O₅
• MW: 297.267301797867
• CID: 1745686
• PubChem ID: 155395
• Update Time: 2025-04-21

1-methyl-2-oxoadenosine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-oxoadenosine
• Adenosine, 1,2-dihydro-1-methyl-2-oxo-
• 1-Methylisoguanosine
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methylpurin-2-one
• 70639-65-5
• BDBM82044
• CHEMBL507609
• DTXCID30143414
• PDSP2_000998
• 6-Amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-1-methyl-1H-purin-2(9H)-one
• 6-amino-9-((2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl)-1-methylpurin-2-one
• 1-methyl-2-hydroxyadenosine
• DTXSID00220923
• 1-METHYLISOGUANOSINE A1 ADENOSINE RECEPT OR
• 1-Methyl-2-oxoado
• 6-amino-9-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-1-methyl-2,9-dihydro-1H-purin-2-one
• PDSP1_001014

• Inchi： 1S/C11H15N5O5/c1-15-8(12)5-9(14-11(15)20)16(3-13-5)10-7(19)6(18)4(2-17)21-10/h3-4,6-7,10,17-19H,2,12H2,1H3/t4-,6-,7-,10-/m1/s1
• InChI Key： NGSRMSVXLUMDAX-KQYNXXCUSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2=C(N)N(C)C(N=C12)=O)O)O

Computed Properties

• Exact Mass: 297.10745
• Monoisotopic Mass: 297.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 573
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.8
• Topological Polar Surface Area: 144Ų

Experimental Properties

• PSA: 144.21

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides